N'-(3-methylphenyl)-N-[2-(thiophen-3-yl)ethyl]ethanediamide

• IUPAC Name: N'-(3-methylphenyl)-N-(2-thiophen-3-ylethyl)oxamide
• InChI: InChI=1S/C15H16N2O2S/c1-11-3-2-4-13(9-11)17-15(19)14(18)16-7-5-12-6-8-20-10-12/h2-4,6,8-10H,5,7H2,1H3,(H,16,18)(H,17,19)
• InChI Key: QCWPSHCGGFLXBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C(=O)NCCC2=CSC=C2
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol

Description

N-(3-methylphenyl)-N-[2-(thiophen-3-yl)ethyl]ethanediamide, also known as MTEED, is a chemical compound with a variety of applications in scientific research. It is a synthetic compound first synthesized and characterized in the early 2000s, and has since been studied extensively for its unique properties and potential uses.

Scientific Research Applications

N'-(3-methylphenyl)-N-[2-(thiophen-3-yl)ethyl]ethanediamide has a variety of applications in scientific research. It has been studied extensively for its potential use as a contrast agent in magnetic resonance imaging (MRI) scans. Additionally, it has been studied for its potential use as a drug delivery system, as it has been found to have low toxicity and high solubility in water. N'-(3-methylphenyl)-N-[2-(thiophen-3-yl)ethyl]ethanediamide has also been investigated for its potential use in the treatment of cancer and other diseases.

Mechanism of Action

N'-(3-methylphenyl)-N-[2-(thiophen-3-yl)ethyl]ethanediamide is believed to act by binding to specific proteins in the body, which then trigger a cascade of biochemical reactions. These reactions can lead to the activation of certain pathways, such as the MAPK pathway, which can then lead to a variety of physiological effects, such as cell proliferation and apoptosis.
Biochemical and Physiological Effects
N'-(3-methylphenyl)-N-[2-(thiophen-3-yl)ethyl]ethanediamide has been found to have a variety of biochemical and physiological effects in laboratory studies. It has been found to inhibit the growth of certain types of cancer cells, as well as to reduce inflammation and oxidative stress. Additionally, it has been found to have an anti-angiogenic effect, which means it can inhibit the growth of new blood vessels.

Advantages and Limitations for Lab Experiments

N'-(3-methylphenyl)-N-[2-(thiophen-3-yl)ethyl]ethanediamide has many advantages for use in laboratory experiments. It is a synthetic compound, so it is easy to obtain and use. Additionally, it has low toxicity and high solubility in water, which makes it an ideal candidate for drug delivery systems. However, it also has some limitations. For example, it is not very stable and can degrade over time, which can make it difficult to use in long-term experiments.

Future Directions

N'-(3-methylphenyl)-N-[2-(thiophen-3-yl)ethyl]ethanediamide has many potential future directions for research. Its potential use as a contrast agent in MRI scans could be further explored, as well as its potential use as a drug delivery system. Additionally, its potential use in the treatment of cancer and other diseases could be further investigated. Additionally, its potential use in the field of nanotechnology could be explored, as well as its potential use in the development of new materials and technologies. Finally, its potential use in the development of new imaging techniques could be further explored.

Synthesis Methods

N'-(3-methylphenyl)-N-[2-(thiophen-3-yl)ethyl]ethanediamide is a synthetic compound, so its synthesis must be conducted in a laboratory setting. The synthesis of N'-(3-methylphenyl)-N-[2-(thiophen-3-yl)ethyl]ethanediamide involves a condensation reaction between 3-methylphenylacetonitrile and 2-thiopheneethanethiol in the presence of a base, such as sodium hydroxide. The reaction is then heated to a temperature of approximately 80°C for several hours. After the reaction is complete, the product is purified using a series of recrystallization steps.